1-[(Chloromethoxy)methoxy]-2-methoxyethane

• IUPAC Name: 1-(chloromethoxymethoxy)-2-methoxyethane
• InChI: InChI=1S/C5H11ClO3/c1-7-2-3-8-5-9-4-6/h2-5H2,1H3
• InChI Key: UVCUTACRFCJVPW-UHFFFAOYSA-N
• Canonical SMILES: COCCOCOCCl
• Molecular Formula: C5H11ClO3
• DSSTOX Substance ID: DTXSID20520371
• Molecular Weight: 154.59 g/mol
• CAS RN: 89268-03-1

Description

1-(Chloromethoxy)methoxy]-2-methoxyethane, also known as CMME, is an organic compound commonly used in scientific research and laboratory experiments. It is an ether with a molecular formula of C4H9ClO3 and a molecular weight of 140.57 g/mol. CMME is a colorless liquid, with a boiling point of around 110 °C and a melting point of -50 °C. It is miscible with water, ethanol, and chloroform.

Scientific Research Applications

• Environmental Impact and Toxicology of Related Compounds :

  • Studies on compounds like Methoxychlor, a chlorinated hydrocarbon pesticide, highlight the environmental and toxicological concerns associated with such chemicals. Methoxychlor's metabolism and its effects on fertility, pregnancy, and neurobehavioral outcomes in exposed individuals demonstrate the need for research into the environmental impact and toxicity of similar compounds (Cummings, 1997).

• Chemical Reactions and Mechanisms :

  • Research into the acidolysis of lignin model compounds offers insights into the chemical reactions and mechanisms of compounds with similar structures. Such studies are crucial for understanding the degradation and transformation processes of complex organic molecules, potentially including 1-[(Chloromethoxy)methoxy]-2-methoxyethane, in various environmental and industrial settings (Yokoyama, 2015).

• Synthesis and Characterization of Functional Materials :

  • The synthesis and characterization of organophosphorus compounds provide a foundation for the development of materials with specific functional properties. Research on 1,3-dithianes and their oxo and seleno analogues containing organophosphorus substituents reveals the impact of molecular structure on the physical and chemical properties of such compounds, which could be analogous to the study and application of 1-[(Chloromethoxy)methoxy]-2-methoxyethane (Mikołajczyk, 1993).

• Pollutant Degradation and Environmental Remediation :

  • The biodegradation of polycyclic aromatic hydrocarbons (PAHs) underscores the importance of microbial processes in the degradation of environmental pollutants. Understanding the microbial degradation pathways of complex organic compounds can inform the development of bioremediation strategies for pollutants related to 1-[(Chloromethoxy)methoxy]-2-methoxyethane (Haritash & Kaushik, 2009).

• Advanced Materials and Polymer Chemistry :

  • The review on the synthesis, characterization, and applications of polydimethylsiloxane and its copolymers highlights the diverse applications of silicon-based organic polymers in various fields, including medical devices, cosmetics, and industrial lubricants. Research into the properties and applications of such polymers can provide insights into the potential uses of 1-[(Chloromethoxy)methoxy]-2-methoxyethane in the development of new materials (Zaman et al., 2019).